Cas no 70203-04-2 (2-Acetyl-octanoic Acid Methyl Ester)

2-Acetyl-octanoic Acid Methyl Ester Properties

Names and Identifiers

• Methyl 2-acetyloctanoate
• 2-Acetyl-octanoic Acid Methyl Ester
• Methyl 2-hexylacetoacetate
• methyl hexylacetoacetate
• methyl-2-hexyl-3-oxobutyrate
• Octanoic acid,2-acetyl-,methyl ester
• Methyl 2-hexylacetylacetonate
• Methyl a-hexylacetoacetate
• DTXSID70392065
• AKOS015915389
• 70203-04-2
• SCHEMBL3289939
• Methyl n-hexylacetoacetate
• 2-acetyl-octanoic acid methyl ester
• 2-propanoyloctanoate
• HBVHDPSYAJZFEF-UHFFFAOYSA-N
• AC-8414
• FT-0641274
• A836802
• METHYL2-HEXYLACETOACETATE
• Methyl2-acetyloctanoate
• +Expand

• InChIKey： HBVHDPSYAJZFEF-UHFFFAOYSA-N
• Inchi： 1S/C11H20O3/c1-4-5-6-7-8-10(9(2)12)11(13)14-3/h10H,4-8H2,1-3H3
• SMILES： CCCCCCC(C(=O)C)C(=O)OC

Computed Properties

• Exact Mass: 200.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 200.141
• Heavy Atom Count: 14
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 2.33500
• PSA: 43.37000
• Refractive Index: 1.432
• Boiling Point: 248 ºC
• Flash Point: 95.5°C
• Density: 0.950 g/mL at 20 °C(lit.)

2-Acetyl-octanoic Acid Methyl Ester Security Information

• Safety Instruction： S60
• Risk Phrases：R51/53
• Dangerous goods sign： N
• Hazardous Material transportation number：UN 3082 9/PG 3
• Risk Phrases： 51/53-50

2-Acetyl-octanoic Acid Methyl Ester Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%